Cas no 901043-71-8 (1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901043-71-8
• MF: C₂₃H₁₆BrN₃
• MW: 414.29724407196
• CID: 5980977
• PubChem ID: 20852429
• Update Time: 2025-05-26

1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• 1-(4-bromophenyl)-8-methyl-3-phenylpyrazolo[4,3-c]quinoline
• F3407-1139
• AKOS001795070
• 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 901043-71-8

• Inchi： 1S/C23H16BrN3/c1-15-7-12-21-19(13-15)23-20(14-25-21)22(16-5-3-2-4-6-16)26-27(23)18-10-8-17(24)9-11-18/h2-14H,1H3
• InChI Key： NIJPFHOYKWFBIN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C2N(C3=CC=C(Br)C=C3)N=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 413.05276g/mol
• Monoisotopic Mass: 413.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901043-71-8)

The compound 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901043-71-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. With its unique structural framework, this compound serves as a pivotal building block for the development of novel pharmaceuticals and advanced functional materials. The presence of a pyrazoloquinoline core, coupled with 4-bromophenyl and phenyl substituents, imparts distinct electronic and steric properties, making it a valuable candidate for targeted applications.

In recent years, the demand for heterocyclic compounds like 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline has surged, driven by their potential in drug discovery and optoelectronic devices. Researchers are particularly interested in its structure-activity relationship (SAR), which is crucial for designing inhibitors or modulators for specific biological targets. The bromine atom at the 4-position of the phenyl ring offers a reactive site for further functionalization, enabling the synthesis of derivatives with tailored properties.

From a synthetic perspective, the preparation of 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline involves multi-step organic transformations, often employing palladium-catalyzed cross-coupling reactions to introduce the aryl groups. The compound's fluorescence properties have also been explored, with studies suggesting its utility in bioimaging and sensor development. This aligns with the growing trend of integrating small-molecule probes into diagnostic tools and therapeutic monitoring systems.

The versatility of pyrazoloquinoline derivatives extends to their role in organic light-emitting diodes (OLEDs), where their electron-transporting capabilities enhance device efficiency. As the push for sustainable technologies intensifies, compounds like 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline are being reevaluated for their environmental compatibility and energy-saving potential. This dual applicability in life sciences and materials engineering underscores its interdisciplinary relevance.

Frequently asked questions in academic and industrial circles include: "How does the methyl group at the 8-position influence the compound's reactivity?" or "What are the optimal conditions for scaling up its synthesis?" Addressing these queries requires a deep dive into the compound's crystallographic data and thermodynamic stability, topics that are currently trending in computational chemistry forums. Additionally, its potential as a kinase inhibitor precursor has sparked discussions in cancer research communities, reflecting the broader shift toward personalized medicine.

In summary, 1-(4-bromophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901043-71-8) exemplifies the convergence of chemical innovation and practical utility. Its adaptability across diverse sectors—from pharmaceutical intermediates to optoelectronic materials—positions it as a compound of enduring scientific and commercial interest. Future research will likely focus on optimizing its synthetic routes and expanding its application portfolio, cementing its status as a cornerstone of modern chemical development.